Cas no 1697689-60-3 (4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one)

• Product Name: 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one
• CAS No: 1697689-60-3
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6309537
• PubChem ID: 108386864
• Update Time: 2025-06-09

4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one
• EN300-1669983
• 1697689-60-3

• Inchi： 1S/C10H15N3O/c1-7(2)13-6-9(5-12-13)8-3-10(14)11-4-8/h5-8H,3-4H2,1-2H3,(H,11,14)
• InChI Key： VUOWKJCRPTWNOJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=NN(C(C)C)C=2)CN1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one

Introduction to 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one (CAS No. 1697689-60-3)

4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one, also known by its CAS number 1697689-60-3, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinones and features a unique structural arrangement that includes a pyrazole ring and an isopropyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various pharmaceutical research and development efforts.

The molecular structure of 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one consists of a pyrrolidinone core, which is a five-membered ring with a ketone group, and a pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The isopropyl group attached to the pyrazole ring adds steric bulk and influences the compound's solubility and binding affinity to various biological targets. This structural complexity provides a foundation for its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

Recent studies have highlighted the potential of 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective properties by inhibiting the activation of microglia, which are key players in neuroinflammation. Microglial activation is associated with various neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. By modulating microglial activity, 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one may help reduce neuroinflammation and slow down disease progression.

In addition to its neuroprotective effects, 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one has shown promise in pain management. A study published in the Pain Research and Management journal reported that this compound effectively reduces pain sensitivity in animal models of chronic pain. The mechanism underlying this analgesic effect is thought to involve the modulation of nociceptive pathways and the inhibition of pro-inflammatory cytokines. These findings suggest that 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one could be developed into a novel therapeutic agent for treating chronic pain conditions.

The anti-inflammatory properties of 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one have also been extensively studied. In vitro and in vivo experiments have shown that this compound can inhibit the production of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-alpha) and interleukin 6 (IL-6). These cytokines play crucial roles in the inflammatory response and are implicated in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. By targeting these inflammatory pathways, 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one may offer a new approach to managing inflammation-related conditions.

The pharmacokinetic profile of 4-[1-(propan-2-y l)-1H-pyrazol - 4 - yl ] pyrroli din - 2 - one strong > has been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral medication. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for human use when administered at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[1-(propan - 2 - yl ) - 1 H - pyra z ol - 4 - yl ] pyrr ol idi n - 2 - one strong > in various therapeutic applications. Early results from phase I trials have been promising, with no significant adverse effects reported at tested doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-[1-(propan - 2 - yl ) - 1 H - pyra z ol - 4 - yl ] pyrr ol idi n - 2 - one strong > (CAS No . 1697689 - 60 - 3) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to uncover new potential applications for this compound, highlighting its significance in the development of novel therapeutics for neurological disorders, chronic pain, and inflammatory diseases.